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Compound of Interest

Compound Name: Allylcyclopentane

Cat. No.: B1265694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of the safety and handling precautions for

Allylcyclopentane (CAS No. 3524-75-2). Allylcyclopentane, a flammable and hazardous

chemical, requires strict adherence to safety protocols to minimize risks in a laboratory or

industrial setting. This document consolidates available data on its physical and chemical

properties, toxicological profile, and provides standardized experimental methodologies for its

safety assessment. It is intended to be a critical resource for researchers, scientists, and

professionals in drug development who may handle this compound.

Chemical and Physical Properties
Allylcyclopentane is a colorless to light yellow liquid.[1][2] While its odor is not specified, it is

characterized as an aliphatic hydrocarbon.[3][4]
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Property Value Reference(s)

Molecular Formula C₈H₁₄ [2]

Molecular Weight 110.20 g/mol [2]

CAS Number 3524-75-2 [2]

Appearance Colorless to light yellow liquid [1][2]

Boiling Point
125 - 127 °C (257 - 260.6 °F)

@ 760 mmHg
[2]

Melting Point -111 °C (-167.8 °F) [2]

Flash Point 12 °C (53.6 °F) [2]

Density 0.792 g/cm³ [2]

Water Solubility Insoluble [2]

Toxicological Data
Comprehensive toxicological data for Allylcyclopentane is largely unavailable. The compound

is classified as harmful if swallowed, in contact with skin, or if inhaled.[1][5] However, specific

quantitative data such as LD50 and LC50 values are not readily available in the public domain.

For many toxicological endpoints, no experimental data has been reported.
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Toxicological
Endpoint

GHS Classification Quantitative Data Reference(s)

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)
No data available [1][6]

Acute Dermal Toxicity
Category 4 (Harmful

in contact with skin)
No data available [1][6]

Acute Inhalation

Toxicity

Category 4 (Harmful if

inhaled)
No data available [1][6]

Skin

Corrosion/Irritation
No data available No data available [2]

Serious Eye

Damage/Irritation
No data available No data available [2]

Respiratory or Skin

Sensitization
No data available No data available [2]

Germ Cell

Mutagenicity
No data available No data available [2]

Carcinogenicity No data available No data available [2]

Reproductive Toxicity No data available No data available [2]

Specific Target Organ

Toxicity (Single

Exposure)

No data available No data available [2]

Specific Target Organ

Toxicity (Repeated

Exposure)

No data available No data available [2]

Aspiration Hazard No data available No data available [2]

Hazard Identification and Classification
Allylcyclopentane is classified as a hazardous substance. The primary hazards are its

flammability and acute toxicity upon ingestion, inhalation, or skin contact.[1][5]
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Hazard Class GHS Category Signal Word Hazard Statement

Flammable Liquids Category 2 Danger

H225: Highly

flammable liquid and

vapor

Acute Toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed

Acute Toxicity, Dermal Category 4 Warning
H312: Harmful in

contact with skin

Acute Toxicity,

Inhalation
Category 4 Warning

H332: Harmful if

inhaled

Experimental Protocols for Safety Assessment
While specific experimental data for Allylcyclopentane is lacking for many endpoints, the

following sections describe the standardized methodologies that would be employed for its

toxicological assessment, based on OECD (Organisation for Economic Co-operation and

Development) guidelines.

Acute Oral Toxicity (OECD 423)
The acute toxic class method is used to estimate the acute oral toxicity of a substance.

Principle: A stepwise procedure with a limited number of animals per step is used. The

outcome of each step determines the next step, allowing for classification of the substance

into a toxicity class.

Methodology:

Healthy, young adult rats of a single sex (typically females) are used.

The animals are fasted prior to dosing.

The substance is administered in a single oral dose.

Animals are observed for mortality and clinical signs of toxicity for at least 14 days.
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Body weight is recorded weekly.

A gross necropsy is performed on all animals at the end of the study.

Acute Dermal Toxicity (OECD 402)
This guideline outlines a procedure for assessing the acute toxic effects of a substance applied

to the skin.

Principle: The test substance is applied to the shaved skin of a group of experimental

animals in a single dose.

Methodology:

Healthy young adult rats, rabbits, or guinea pigs with healthy skin are used.

The fur is clipped from the dorsal area of the trunk of the test animals.

The test substance is applied uniformly over an area of at least 10% of the total body

surface area.

The treated area is covered with a porous gauze dressing and non-irritating tape.

Animals are observed for signs of toxicity and mortality for 14 days.

Body weights are recorded, and a gross necropsy is performed on all animals.

Acute Inhalation Toxicity (OECD 403)
This method is used to determine the toxicity of a substance when inhaled.

Principle: Animals are exposed to the test substance as a gas, vapor, or aerosol in a

chamber for a defined period.

Methodology:

Young adult rats are typically used.
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Animals are exposed in dynamic inhalation chambers that ensure a stable and uniform

concentration of the test substance.

The exposure duration is typically 4 hours.

Animals are observed for mortality and signs of toxicity during and after exposure for at

least 14 days.

Parameters such as chamber concentration, particle size distribution (for aerosols), and

animal behavior are monitored.

Skin Irritation/Corrosion (OECD 404)
This guideline describes the procedure for assessing the potential of a substance to cause skin

irritation or corrosion.

Principle: The substance is applied to a small area of the skin of an animal, and the degree

of irritation is evaluated.

Methodology:

Albino rabbits are typically used.

A small area of skin on the back is shaved.

A single dose of the test substance is applied to the skin and covered with a gauze patch.

After a 4-hour exposure, the patch is removed, and the skin is cleaned.

The skin is observed for erythema and edema at specified intervals (1, 24, 48, and 72

hours) and graded according to a scoring system.

Eye Irritation/Corrosion (OECD 405)
This test evaluates the potential of a substance to cause irritation or damage to the eyes.

Principle: A single dose of the substance is applied to one eye of an experimental animal.

Methodology:
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Albino rabbits are the preferred species.

The test substance is instilled into the conjunctival sac of one eye. The other eye serves

as a control.

The eyes are examined for corneal opacity, iritis, and conjunctival redness and chemosis

at 1, 24, 48, and 72 hours after application.

The lesions are scored according to a standardized system.

Safe Handling and Storage
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection:

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Body Protection: Wear a lab coat, and in cases of potential splashing, a chemical-resistant

apron.

Respiratory Protection: In case of insufficient ventilation, wear a suitable respirator with an

organic vapor cartridge.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.

Use spark-proof tools and explosion-proof equipment due to the high flammability of the

substance.[2]

All metal parts of the equipment must be grounded to prevent static discharge.[2]

Handling Procedures
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Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mist.

Keep away from open flames, hot surfaces, and sources of ignition.[2]

Take precautionary measures against static discharges.[2]

Do not eat, drink, or smoke when using this product.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep away from heat, sparks, and flame.[2]

Store in a designated flammables area.[2]

Incompatible Materials: Strong oxidizing agents.[2]

First Aid and Emergency Procedures
First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[2]

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention.[2]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[2]

Ingestion: Do NOT induce vomiting. Clean mouth with water. Never give anything by mouth

to an unconscious person. Get medical attention immediately.[2]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[2]

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air

and can travel to a source of ignition and flash back. Containers may explode when heated.

[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Remove all sources of ignition.

Wear appropriate personal protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Absorb with an inert material (e.g., sand, silica gel, universal

binder) and place in a suitable, closed container for disposal. Use spark-proof tools.

Visualized Workflows
Risk Assessment and Handling Workflow
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Preparation

Control Measures

Safe Handling

Review SDS and Technical Guide

Identify Hazards:
- Flammable (H225)

- Harmful (H302, H312, H332)

Assess Risks for Planned Procedure

Implement Engineering Controls
(Fume Hood, Grounding)

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handle in Fume Hood

Keep Away from Ignition Sources

Store Properly in Flammables Cabinet

Decontaminate & Dispose Waste

End of Procedure

Click to download full resolution via product page

Caption: Risk assessment and safe handling workflow for Allylcyclopentane.
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First Aid and Emergency Response

Exposure Incident

Type of Exposure?

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Ingestion

Ingestion

Remove Contaminated Clothing
Flush with Water for 15 min

Flush Eyes with Water for 15 min
Move to Fresh Air

Provide Oxygen if Needed
Do NOT Induce Vomiting

Rinse Mouth

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Decision-making process for first aid in case of Allylcyclopentane exposure.

Conclusion
Allylcyclopentane is a hazardous chemical that requires careful handling and a thorough

understanding of its properties to ensure safety. While there are significant gaps in the publicly

available toxicological data, the information provided in this guide on its known hazards,

physical properties, and safe handling practices, along with standardized testing

methodologies, serves as a crucial foundation for its responsible use in research and

development. It is imperative that all personnel handling this substance are familiar with and

adhere to the safety precautions outlined herein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.benchchem.com/product/b1265694?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Allylcyclopentane
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20228~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2018:21:55~~Allylcyclopentane~~
https://www.chemnet.com/cas/en/3524-75-2/3-Cyclopentyl-1-propene.html
https://pubmed.ncbi.nlm.nih.gov/33430989/
https://pubmed.ncbi.nlm.nih.gov/33430989/
https://en.wikipedia.org/wiki/Allylcyclopentane
https://wap.guidechem.com/encyclopedia/allylcyclopentane-dic11830.html
https://www.benchchem.com/product/b1265694#safety-and-handling-precautions-for-allylcyclopentane
https://www.benchchem.com/product/b1265694#safety-and-handling-precautions-for-allylcyclopentane
https://www.benchchem.com/product/b1265694#safety-and-handling-precautions-for-allylcyclopentane
https://www.benchchem.com/product/b1265694#safety-and-handling-precautions-for-allylcyclopentane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265694?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

